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Abstract
This document provides a comprehensive technical overview of 2-(2-
Acetamidophenoxy)acetic acid, a key intermediate in organic synthesis and a scaffold of

interest in medicinal chemistry. This guide details its physicochemical properties, provides a

step-by-step experimental protocol for its synthesis, and outlines its relevance in the broader

context of drug discovery. All quantitative data are presented in a structured format for clarity

and ease of comparison.

Physicochemical Properties
2-(2-Acetamidophenoxy)acetic acid is a solid organic compound. Its key quantitative

properties are summarized in the table below.

Property Value Reference

Molecular Weight 209.20 g/mol

Molecular Formula C₁₀H₁₁NO₄

CAS Number 1798-12-5

Melting Point 134–138 °C [1]
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Synthesis of 2-(2-Acetamidophenoxy)acetic Acid
The synthesis of 2-(2-Acetamidophenoxy)acetic acid is a multi-step process that begins with

the nitration of a precursor, followed by reduction, and subsequent acylation. The following is a

representative experimental protocol.

Experimental Workflow Diagram

Step 1: Nitration

Step 2: Reduction

Step 3: Acetylation

2-Phenoxyacetic acid

2-(2-Nitrophenoxy)acetic acid

+ HNO₃ / H₂SO₄

2-(2-Aminophenoxy)acetic acid

+ H₂ / Pd-C

2-(2-Acetamidophenoxy)acetic acid

+ Acetic Anhydride

Click to download full resolution via product page

Caption: Synthesis workflow for 2-(2-Acetamidophenoxy)acetic acid.
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Detailed Experimental Protocol
Step 1: Synthesis of 2-(2-Nitrophenoxy)acetic acid

In a flask equipped with a magnetic stirrer and cooled in an ice bath, slowly add 2-

phenoxyacetic acid to a mixture of concentrated nitric acid and sulfuric acid.

Maintain the temperature below 10 °C during the addition.

After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours.

Pour the reaction mixture onto crushed ice, which will cause the product to precipitate.

Filter the precipitate, wash with cold water until the washings are neutral, and dry to obtain 2-

(2-nitrophenoxy)acetic acid.

Step 2: Synthesis of 2-(2-Aminophenoxy)acetic acid

Dissolve the 2-(2-nitrophenoxy)acetic acid from the previous step in a suitable solvent such

as ethanol or ethyl acetate.

Add a catalytic amount of 10% Palladium on carbon (Pd/C).

Hydrogenate the mixture in a Parr apparatus under a hydrogen atmosphere (typically 40-50

psi).

Monitor the reaction by thin-layer chromatography (TLC) until the starting material is

consumed.

Filter the reaction mixture through a pad of celite to remove the catalyst.

Evaporate the solvent under reduced pressure to yield 2-(2-aminophenoxy)acetic acid.

Step 3: Synthesis of 2-(2-Acetamidophenoxy)acetic acid

Suspend 2-(2-aminophenoxy)acetic acid in water.

Add acetic anhydride to the suspension.
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Stir the mixture vigorously at room temperature. The product will begin to precipitate.

Continue stirring for 1-2 hours to ensure the reaction goes to completion.

Filter the solid product, wash with water, and dry.

Recrystallize the crude product from a suitable solvent system (e.g., ethanol/water) to obtain

pure 2-(2-acetamidophenoxy)acetic acid.

Biological and Pharmaceutical Relevance
While 2-(2-Acetamidophenoxy)acetic acid itself is not a therapeutic agent, the phenoxyacetic

acid scaffold is a common feature in a variety of biologically active molecules.[2] Derivatives of

this core structure have been investigated for a range of pharmacological activities.

Signaling Pathway Context
Derivatives of phenoxyacetic acid have been notably developed as selective inhibitors of

cyclooxygenase-2 (COX-2). The COX-2 enzyme is a key player in the inflammatory cascade,

responsible for the conversion of arachidonic acid to prostaglandins, which are potent

inflammatory mediators. By selectively inhibiting COX-2, these compounds can exert anti-

inflammatory effects with a potentially reduced risk of the gastrointestinal side effects

associated with non-selective NSAIDs.

The general mechanism of action for COX-2 inhibition is depicted in the following signaling

pathway diagram.
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Caption: General signaling pathway of COX-2 inhibition.

It is important to note that while this pathway is relevant for many derivatives, the specific

biological activity and mechanism of action for 2-(2-Acetamidophenoxy)acetic acid itself

would require further dedicated investigation. Its primary role in the current scientific landscape

is that of a versatile chemical intermediate.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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